N-(2-hydroxy-3-(2-oxopyridin-1(2H)-yl)propyl)-3-(4-methoxyphenyl)propanamide

• IUPAC Name: N-[2-hydroxy-3-(2-oxopyridin-1-yl)propyl]-3-(4-methoxyphenyl)propanamide
• InChI: InChI=1S/C18H22N2O4/c1-24-16-8-5-14(6-9-16)7-10-17(22)19-12-15(21)13-20-11-3-2-4-18(20)23/h2-6,8-9,11,15,21H,7,10,12-13H2,1H3,(H,19,22)
• InChI Key: XRIDTTAFZVTKKK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCC(=O)NCC(CN2C=CC=CC2=O)O
• Molecular Formula: C18H22N2O4
• Molecular Weight: 330.4 g/mol

Description

N-(2-hydroxy-3-(2-oxopyridin-1(2H)-yl)propyl)-3-(4-methoxyphenyl)propanamide, also known as HPP-4382, is a small molecule inhibitor that has shown potential in the treatment of cancer.

Scientific Research Applications

Antioxidant and Anticancer Activity

Research has revealed that derivatives of the compound exhibit significant antioxidant and anticancer activities. Novel derivatives have been synthesized and shown to possess antioxidant activity superior to well-known antioxidants like ascorbic acid. These compounds have been tested for anticancer activity against human glioblastoma and triple-negative breast cancer cell lines, identifying some derivatives as highly cytotoxic against these cancer types (Tumosienė et al., 2020).

Antimicrobial Agents

Compounds related to "N-(2-hydroxy-3-(2-oxopyridin-1(2H)-yl)propyl)-3-(4-methoxyphenyl)propanamide" have been explored for their potential antibacterial and antifungal properties. Synthesized derivatives have demonstrated excellent antibacterial and antifungal activities, suggesting their potential as novel antimicrobial agents (Zala et al., 2015).

Bioactive Compounds in Natural Products

Isolation of compounds from natural sources, such as the stems of Capsicum annuum, has yielded amides with structures similar to the compound of interest. These studies provide insights into the occurrence and potential biological activities of these compounds in nature (Chen et al., 2011).

Antinociceptive Properties

Investigations into the antinociceptive (pain-relieving) activities of related compounds have identified derivatives with potent activity, surpassing that of aspirin in certain tests. This suggests potential applications in pain management (Doğruer et al., 2000).

Synthesis and Chemical Studies

The synthesis and deprotonation studies of pyridylphenols and anilines related to the main compound offer valuable information on chemical properties and reactions, contributing to the development of new chemical entities with potential therapeutic applications (Rebstock et al., 2003).